Emtricitabine-2'-o-glucuronide
Emtricitabine-2'-o-glucuronide
Brand Name:
Vulcanchem
CAS No.:
152128-78-4
VCID:
VC21307199
InChI:
InChI=1S/C14H18FN3O9S/c15-4-1-18(14(24)17-11(4)16)5-3-28-6(26-5)2-25-13-9(21)7(19)8(20)10(27-13)12(22)23/h1,5-10,13,19-21H,2-3H2,(H,22,23)(H2,16,17,24)/t5-,6+,7-,8-,9+,10-,13+/m0/s1
SMILES:
C1C(OC(S1)COC2C(C(C(C(O2)C(=O)O)O)O)O)N3C=C(C(=NC3=O)N)F
Molecular Formula:
C14H18FN3O9S
Molecular Weight:
423.37 g/mol
Emtricitabine-2'-o-glucuronide
CAS No.: 152128-78-4
Cat. No.: VC21307199
Molecular Formula: C14H18FN3O9S
Molecular Weight: 423.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 152128-78-4 |
|---|---|
| Molecular Formula | C14H18FN3O9S |
| Molecular Weight | 423.37 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[(2R,5S)-5-(4-amino-5-fluoro-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C14H18FN3O9S/c15-4-1-18(14(24)17-11(4)16)5-3-28-6(26-5)2-25-13-9(21)7(19)8(20)10(27-13)12(22)23/h1,5-10,13,19-21H,2-3H2,(H,22,23)(H2,16,17,24)/t5-,6+,7-,8-,9+,10-,13+/m0/s1 |
| Standard InChI Key | KLILDKWVMCMYID-ANAKBQEJSA-N |
| Isomeric SMILES | C1[C@H](O[C@H](S1)CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)N3C=C(C(=NC3=O)N)F |
| SMILES | C1C(OC(S1)COC2C(C(C(C(O2)C(=O)O)O)O)O)N3C=C(C(=NC3=O)N)F |
| Canonical SMILES | C1C(OC(S1)COC2C(C(C(C(O2)C(=O)O)O)O)O)N3C=C(C(=NC3=O)N)F |
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